Cas no 1353969-83-1 (N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide)

• Product Name: N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide
• CAS No: 1353969-83-1
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2163414
• Update Time: 2025-11-02

N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(2-hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide
• (1R,4R)-N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide
• N-(4-((2-Hydroxyethyl)(isopropyl)amino)cyclohexyl)acetamide
• AM93668
• AM101976
• N-{4-[(2-Hydroxyethyl)isopropylamino]cyclohexyl}acetamide
• N-{trans-4-[(2-Hydroxyethyl)(isopropyl)amino]cyclohexyl}acetamide
• (1R,4R)-N-{4-[(2-Hydroxyethyl)isopropylamino]cyclohexyl}acetamide
• N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide

• Inchi： 1S/C13H26N2O2/c1-10(2)15(8-9-16)13-6-4-12(5-7-13)14-11(3)17/h10,12-13,16H,4-9H2,1-3H3,(H,14,17)
• InChI Key： TXUMEMUVUAAHNB-UHFFFAOYSA-N
• SMILES： OCCN(C(C)C)C1CCC(CC1)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Topological Polar Surface Area: 52.6

Additional information on N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide

N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide (CAS 1353969-83-1): A Comprehensive Overview

N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide (CAS 1353969-83-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure featuring a cyclohexyl ring, hydroxyethyl group, and isopropyl-amino moiety, offers a wide range of potential applications. Its acetamide functional group further enhances its versatility, making it a subject of interest for researchers exploring novel drug candidates and chemical intermediates.

The molecular formula of N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide reflects its complex yet well-defined structure, which contributes to its specific physicochemical properties. Researchers often investigate its solubility, stability, and reactivity under various conditions, as these characteristics are crucial for its potential applications. The presence of both hydrophilic (hydroxyethyl) and hydrophobic (isopropyl) groups in its structure suggests interesting amphiphilic properties that could be valuable in formulation science.

In recent years, the pharmaceutical industry has shown growing interest in compounds like N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide as potential building blocks for drug development. The compound's structural features make it particularly relevant for research into central nervous system (CNS) therapeutics, given that similar cyclohexyl-containing compounds have demonstrated blood-brain barrier permeability. This aligns with current trends in neuroscience research, where scientists are actively seeking new molecular entities to address neurological disorders.

The synthesis of N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide typically involves multi-step organic reactions, with careful attention to reaction conditions and purification processes. Modern synthetic approaches emphasize green chemistry principles, reflecting the broader industry shift toward sustainable manufacturing practices. Researchers frequently optimize the yield and purity of this compound through techniques like column chromatography and recrystallization, ensuring it meets the stringent quality standards required for pharmaceutical applications.

Analytical characterization of N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's identity and purity, which are essential parameters for research and development purposes. The availability of high-quality analytical data for this compound facilitates its adoption in various scientific studies and industrial applications.

Beyond pharmaceutical research, N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide has potential applications in material science. Its molecular structure suggests possible utility as a monomer or intermediate in polymer chemistry, particularly for creating specialty materials with tailored properties. This versatility makes the compound relevant to current investigations into smart materials and functional polymers, areas that are receiving increased attention in both academic and industrial settings.

The safety profile of N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide is an important consideration for researchers and manufacturers. While comprehensive toxicological data may be limited due to its specialized nature, standard laboratory safety protocols should always be followed when handling this chemical compound. Proper personal protective equipment (PPE) and adequate ventilation are recommended when working with this substance in laboratory environments.

Market demand for specialized compounds like N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide has been steadily increasing, driven by growth in pharmaceutical R&D and specialty chemical sectors. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for larger-scale applications. The pricing and availability may vary depending on purity specifications and market conditions, reflecting the compound's specialized nature.

Future research directions for N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide may explore its potential as a scaffold for drug discovery or as a component in advanced material systems. The compound's structural features offer numerous possibilities for chemical modification, allowing researchers to create derivatives with tailored properties. Such investigations align with current scientific trends emphasizing molecular diversity and structure-activity relationship studies.

For researchers seeking information about N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide, several key questions frequently arise: What are the optimal storage conditions for this compound? What solvents show the best solubility characteristics? How stable is the compound under various pH conditions? Addressing these practical considerations can facilitate more effective utilization of this chemical in research and development projects.

In conclusion, N-{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-acetamide (CAS 1353969-83-1) represents an interesting and versatile chemical entity with potential applications across multiple scientific disciplines. Its unique structural features and physicochemical properties make it a valuable compound for pharmaceutical research, material science, and chemical synthesis. As scientific understanding of this compound continues to evolve, it may find new applications in emerging technologies and therapeutic approaches.